1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride

• IUPAC Name: methyl 3-[(1-benzylpyridin-1-ium-4-carbonyl)amino]benzoate;chloride
• InChI: InChI=1S/C21H18N2O3.ClH/c1-26-21(25)18-8-5-9-19(14-18)22-20(24)17-10-12-23(13-11-17)15-16-6-3-2-4-7-16;/h2-14H,15H2,1H3;1H
• InChI Key: YPXSYMLSWFQTKR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=[N+](C=C2)CC3=CC=CC=C3.[Cl-]
• Molecular Formula: C21H19ClN2O3
• Molecular Weight: 382.8 g/mol

Description

1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Bz-MPCP and is synthesized using a specific method that involves several steps.

Mechanism of Action

The mechanism of action of 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride involves inhibition of acetylcholinesterase activity. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter that is essential for proper brain function. The compound binds to the active site of the enzyme and prevents the breakdown of acetylcholine, leading to an increase in its concentration.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride are related to its mechanism of action. The inhibition of acetylcholinesterase activity leads to an increase in the levels of acetylcholine, which can improve cognitive function. However, excessive inhibition can lead to adverse effects such as muscle weakness, respiratory failure, and cardiac arrest.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride in lab experiments is its ability to selectively detect acetylcholinesterase activity. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride. One of the directions is to explore its potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurological disorders. Another direction is to investigate its potential as a diagnostic tool for the detection of acetylcholinesterase activity in vivo. Additionally, further research is needed to determine the optimal dosage and administration route for this compound in various applications.

Synthesis Methods

The synthesis of 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride involves several steps. The first step is the reaction of 4-chloropyridine with benzylamine to produce 1-benzyl-4-chloropyridine. The second step involves the reaction of 1-benzyl-4-chloropyridine with 3-(methoxycarbonyl)aniline to produce 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridine. Finally, the third step involves the reaction of 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridine with hydrochloric acid to produce 1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride.

Scientific Research Applications

1-benzyl-4-({[3-(methoxycarbonyl)phenyl]amino}carbonyl)pyridinium chloride has potential applications in various scientific fields. One of the most significant applications is in the field of neuroscience, where it is used as a fluorescent probe for the detection of acetylcholinesterase activity. This compound is also used in the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders.